2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone

• IUPAC Name: 2-[[4-(benzenesulfonyl)-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C24H19NO4S2/c1-17-12-14-19(15-13-17)22-25-23(31(27,28)20-10-6-3-7-11-20)24(29-22)30-16-21(26)18-8-4-2-5-9-18/h2-15H,16H2,1H3
• InChI Key: DNTYMNXYHGVWPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H19NO4S2
• Molecular Weight: 449.5 g/mol

Description

2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone is a synthetic organic compound that has gained significant attention in scientific research. It belongs to the class of oxazole derivatives and has shown promising results in various biological and pharmacological studies.

Mechanism of Action

The mechanism of action of 2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone involves the inhibition of tubulin polymerization, which is essential for cell division. The compound binds to the colchicine binding site of tubulin, preventing the formation of microtubules and leading to cell cycle arrest and apoptosis. Additionally, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone has been studied for its effects on various biochemical and physiological processes. It has been found to inhibit the production of nitric oxide, a molecule involved in inflammation and immune response. The compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone is its potent anti-cancer activity. It has shown promising results in preclinical studies and has the potential to be developed into a novel cancer therapy. However, there are also some limitations to its use in lab experiments. The compound is relatively unstable and can degrade over time, making it difficult to store and handle. Additionally, its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and pathways.

Future Directions

There are several future directions for research on 2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone. One area of interest is the development of more stable analogs of the compound that can be used in clinical trials. Additionally, further studies are needed to understand its mechanism of action and identify potential molecular targets for drug development. The compound's effects on inflammation and cognitive function also warrant further investigation. Finally, combination therapy studies with other chemotherapy drugs could provide insight into its potential clinical applications.
In conclusion, 2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone is a promising compound with potent anti-cancer activity and potential for further development. Its mechanism of action and effects on various biochemical and physiological processes make it an interesting target for future research. However, its limitations in terms of stability and understanding of its mechanism of action should also be taken into consideration.

Scientific Research Applications

2-{[2-(4-methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-1-phenylethanone has been extensively studied for its potential use in cancer therapy. It has shown cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer cells. The compound has been found to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells. Additionally, it has been shown to sensitize cancer cells to chemotherapy drugs, making it a potential candidate for combination therapy.